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Compound of Interest

Compound Name: G-744

Cat. No.: B607584 Get Quote

This guide provides essential safety information, troubleshooting, and protocols for

researchers, scientists, and drug development professionals working with G-744 (Carbon

Dioxide, CO2) in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is G-744 and what are its primary hazards in a lab?

A1: G-744 is the refrigerant designation for high-purity carbon dioxide (CO2).[1][2][3] While

naturally present in the atmosphere, in the compressed liquid or gas form used in labs, it

presents several primary hazards:

Asphyxiation: CO2 is an asphyxiant.[4] It is about 1.5 times heavier than air and can displace

oxygen in enclosed or poorly ventilated spaces, particularly at low levels.[5][6][7]

High Pressure: G-744 is stored under high pressure in gas cylinders.[3][8] A damaged

cylinder or valve can rupture or become a projectile, causing serious injury or damage.[9]

Low-Temperature Hazards: Rapidly expanding CO2 gas can cool to the point of forming solid

CO2, known as dry ice (-78.5°C or -109.3°F).[7] Contact with the gas at the point of release

or with dry ice can cause severe frostbite.[10]

Subtle Exposure Symptoms: CO2 is colorless and odorless at low concentrations.[6][7][10]

Early symptoms of overexposure can be subtle, including headaches, dizziness, and
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drowsiness, before progressing to confusion, loss of consciousness, and death.[6][10]

Q2: How should I properly store G-744 gas cylinders?

A2: Proper storage is critical to prevent accidents. Follow these guidelines:

Secure Upright: Cylinders must always be stored in an upright position and securely

fastened with straps or chains to a wall, bench, or cylinder rack to prevent falling.[9][11]

Cool, Dry, Ventilated: Store cylinders in a cool, dry, and well-ventilated area away from direct

sunlight or heat sources.[9][11] Increased temperature can raise the internal pressure

significantly.[9]

Cap On: The protective valve cap must be securely in place whenever the cylinder is not in

use.[9][11]

Segregate: Store G-744 cylinders separately from flammable gases or oxidizers by at least

20 feet or a fire-resistant wall.[9][11]

Q3: What is the correct procedure for transporting a G-744 cylinder in the lab?

A3: Never move a cylinder by rolling or dragging it. Use an appropriate cylinder cart and ensure

the cylinder is securely strapped to the cart. The valve protection cap must be on and tightened

before transport.[11] Avoid transporting cylinders in passenger elevators if possible; if you

must, do not ride in the elevator with the cylinder.[11]

Q4: How can I detect a G-744 leak?

A4: Since CO2 is difficult to detect by smell, you must rely on equipment and other methods:

Personal and Fixed Monitors: The most reliable method is to use personal CO2 monitors

and/or fixed-area gas detectors, especially in enclosed spaces or where large quantities are

used.[12][13] These devices will alarm when CO2 concentrations exceed preset safety

levels.

Leak Detection Solution: For checking fittings and connections, a non-corrosive soap or

detergent solution can be applied. The formation of bubbles indicates a leak.[14]
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Audible Hissing: A large leak may be audible as a hissing sound.

Q5: What should I do in case of a suspected G-744 leak?

A5: Follow your facility's emergency plan. General steps include:

Alert Personnel: Immediately alert others in the vicinity.[14]

Assess the Situation: If it is a small, manageable leak from a fitting that can be corrected

quickly (e.g., by tightening a nut), do so only if you are trained and it is safe.

Evacuate: For any large, uncontrolled leak, or if your personal monitor alarms, evacuate the

area immediately.[4] Because CO2 is heavier than air, move to a higher elevation if possible.

Ventilate: If it can be done safely without entering the affected area, increase ventilation by

opening doors or activating an emergency exhaust system.

Notify Supervisor: Report the leak to your laboratory supervisor and your institution's

Environmental Health and Safety (EHS) department.[14]

Do Not Re-enter: Do not re-enter the area until it has been tested and declared safe by

qualified personnel.

Quantitative Safety Data
Understanding the exposure limits for carbon dioxide is crucial for assessing risk. The following

table summarizes key occupational safety thresholds.
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Parameter Value (ppm)
Organization/Stand
ard

Description

8-Hour Time-

Weighted Average

(TWA)

5,000 ppm OSHA / ACGIH / HSE

The maximum

average concentration

to which a worker can

be exposed over an 8-

hour workday.[5][6]

[10][15]

15-Minute Short-Term

Exposure Limit

(STEL)

15,000 ppm HSE

The maximum

concentration to which

a worker can be

exposed for a

continuous 15-minute

period.[6]

15-Minute Short-Term

Exposure Limit

(STEL)

30,000 ppm OSHA / ACGIH

The maximum

concentration to which

a worker can be

exposed for a

continuous 15-minute

period.[5][10][12]

Immediately

Dangerous to Life or

Health (IDLH)

40,000 ppm NIOSH

A concentration that

poses an immediate

threat to life or may

have irreversible

adverse health

effects.[5][10]

Low-Level Alarm

Setpoint (Typical)
15,000 ppm NBIC

A typical pre-alarm

level for fixed gas

detection systems to

provide an early

warning.[12]

High-Level Alarm

Setpoint (Typical)

30,000 ppm NBIC A high-level alarm

indicating a significant

leak that requires

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://cacgas.com.au/blog/bid-383463-carbon-dioxide-co2-toxic-gases-occupational-health/
https://www.hse.gov.uk/carboncapture/carbondioxide.htm
https://ors.od.nih.gov/sr/dohs/Documents/carbon-dioxide-safety-poster.pdf
https://aerospheremonitoring.com/blogs/news/what-osha-says-about-co2-monitoring-workplace-safety-guidelines
https://www.hse.gov.uk/carboncapture/carbondioxide.htm
https://cacgas.com.au/blog/bid-383463-carbon-dioxide-co2-toxic-gases-occupational-health/
https://ors.od.nih.gov/sr/dohs/Documents/carbon-dioxide-safety-poster.pdf
https://www.micromatic.com/en-us/learn/dispensing-knowledge/learning-resource-center/co2-permissible-exposure-limits-health-hazard-safety
https://cacgas.com.au/blog/bid-383463-carbon-dioxide-co2-toxic-gases-occupational-health/
https://ors.od.nih.gov/sr/dohs/Documents/carbon-dioxide-safety-poster.pdf
https://www.micromatic.com/en-us/learn/dispensing-knowledge/learning-resource-center/co2-permissible-exposure-limits-health-hazard-safety
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


immediate evacuation.

[12]

Experimental Protocol: Safe Use of a G-744 Gas
Cylinder
This protocol outlines the standard procedure for safely connecting and using a G-744 cylinder

for a laboratory experiment.

1. Pre-Use Inspection and Preparation: a. Verify the cylinder's contents by reading the label.

Never rely on the cylinder's color.[9] b. Ensure the cylinder is securely chained or strapped in

its designated location. c. Inspect the cylinder for any signs of damage, corrosion, or rust.[14]

Do not use a damaged cylinder. d. Select the correct regulator for CO2. Regulators are gas-

specific; using the wrong one can lead to failure and leaks. e. Inspect the regulator's threads

and fittings for damage, dust, or grease.[16] Never use oil or grease on regulator fittings.[16]

2. Connecting the Regulator: a. Don appropriate Personal Protective Equipment (PPE),

including safety glasses and gloves. b. Remove the cylinder's valve protection cap. c. Briefly

open and close the cylinder valve ("cracking") to blow out any dust or debris from the outlet.

Stand to the side of the outlet, not in front of it. d. Attach the regulator to the cylinder valve. The

connection should be threaded by hand until fingertight.[16] If it does not thread easily, you may

have the wrong regulator. e. Use a proper wrench to tighten the connection firmly. Do not

overtighten.[16]

3. System Leak Check: a. Ensure the regulator's outlet valve is closed. b. Turn the regulator's

pressure-adjusting knob counter-clockwise until it feels loose.[16] c. Slowly open the main

cylinder valve all the way. The high-pressure gauge on the regulator will show the cylinder

pressure. d. Close the main cylinder valve. e. Observe the high-pressure gauge for 5-10

minutes. If the pressure drops, there is a leak between the cylinder valve and the regulator. If

so, de-pressurize, disconnect, and re-inspect the connection. f. If the pressure holds, apply a

leak detection solution to the connection point and look for bubbles.

4. Operation: a. Once the system is confirmed to be leak-free, open the main cylinder valve

slowly and fully. b. Turn the pressure-adjusting knob on the regulator clockwise to slowly
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increase the pressure to the desired level for your experiment. c. Monitor the system for any

signs of leaks (e.g., hissing sounds, pressure drops) throughout the experiment.

5. Shutdown Procedure: a. Close the main cylinder valve. b. Vent any remaining gas in the

regulator and downstream lines through your experimental apparatus. Both the high-pressure

and low-pressure gauges on the regulator should read zero. c. Turn the pressure-adjusting

knob counter-clockwise until it is loose. d. Close the regulator's outlet valve. e. If the cylinder

will not be used again soon, disconnect the regulator and replace the valve protection cap.

Visual Safety Workflows
The following diagrams illustrate critical safety decision-making processes when working with

G-744.
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start_node action_node decision_node end_node info_node Suspected G-744 Leak
(Hissing, Monitor Alarm)
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Yes

EVACUATE AREA
IMMEDIATELY

No / Unsure
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(if safe to do so)
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(Do not re-enter)
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Click to download full resolution via product page

Caption: Workflow for responding to a suspected G-744 (CO2) leak.
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start_node decision_node ppe_node final_ppe Task: Working with G-744

Minimum PPE:
- Safety Glasses

- Lab Coat
- Closed-toe Shoes

Risk of high-pressure
release or splash?

Upgrade to:
Chemical Splash Goggles

Yes

Risk of contact with
cryogenic liquid / dry ice?

No

Add:
Insulated Cryogenic Gloves

Yes

Significant splash risk
to face?

No

Add:
Face Shield (over goggles)

Yes

Final Required PPE

No

Click to download full resolution via product page

Caption: Decision pathway for selecting appropriate PPE for G-744 handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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